Cas no 55491-44-6 (2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(4-methyl-2-sulfophenyl)diazenyl]-, calcium strontium salt(2:1:1))

• Product Name: 2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(4-methyl-2-sulfophenyl)diazenyl]-, calcium strontium salt(2:1:1)
• CAS No: 55491-44-6
• MF: C₃₆H₂₄CaN₄O₁₂S₂Sr
• MW: 896.423368453979
• CID: 377658
• PubChem ID: 135666471
• Update Time: 2025-04-19

2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(4-methyl-2-sulfophenyl)diazenyl]-, calcium strontium salt(2:1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(4-methyl-2-sulfophenyl)diazenyl]-, calcium strontium salt(2:1:1)
• calcium strontium bis[3-hydroxy-4-[(4-methyl-2-sulphonatophenyl)azo]-2-naphthoate]
• calcium,strontium,(4E)-4-[(4-methyl-2-sulfonatophenyl)hydrazinylidene]-3-oxonaphthalene-2-carboxylate
• 2-Naphthalenecarboxylic acid, 3-hydroxy-4-((4-methyl-2-sulfophenyl)azo)-, calcium strontium salt (2:1:1)
• 2-Naphthalenecarboxylic acid, 3-hydroxy-4-(2-(4-methyl-2-sulfophenyl)diazenyl)-, calcium strontium salt (2:1:1)
• calcium strontium (4E)-4-[2-(4-methyl-2-sulfonatophenyl)hydrazinylidene]-3-oxo-3,4-dihydronaphthalene-2-carboxylate (1:1:2)
• Calcium strontium bis(3-hydroxy-4-((4-methyl-2-sulphonatophenyl)azo)-2-naphthoate)
• 2-Naphthalenecarboxylic acid, 3-hydroxy-4-[(4-methyl-2-sulfophenyl)azo]-, calcium strontium salt (2:1:1)
• NS00088394
• EINECS 259-673-6
• Calcium strontium bis[3-hydroxy-4-[(4-methyl-2-sulfonatophenyl)azo]-2-naphthoate]
• 55491-44-6
• DTXSID7069027

• Inchi： 1S/2C18H14N2O6S.Ca.Sr/c2*1-10-6-7-14(15(8-10)27(24,25)26)19-20-16-12-5-3-2-4-11(12)9-13(17(16)21)18(22)23;;/h2*2-9,21H,1H3,(H,22,23)(H,24,25,26);;/q;;2*+2/p-4/b2*20-19+;;
• InChI Key： DMCIOJSMBNVCHJ-NAYDCRHMSA-J
• SMILES： [Sr+2].[Ca+2].S(C1C=C(C)C=CC=1/N=N/C1C(=C(C(=O)O)C=C2C=CC=CC2=1)[O-])(=O)(=O)[O-].S(C1C=C(C)C=CC=1/N=N/C1C(=C(C(=O)O)C=C2C=CC=CC2=1)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 891.95932
• Monoisotopic Mass: 895.9514177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 56
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 301Ų

Experimental Properties

• PSA: 284.56